Cas no 97518-80-4 (benzyl 2,2-dimethyl-3-oxopropanoate)

benzyl 2,2-dimethyl-3-oxopropanoate structure

97518-80-4 structure

Product Name:benzyl 2,2-dimethyl-3-oxopropanoate

CAS No:97518-80-4

Molecular Formula:C₁₂H₁₄O₃

Molecular Weight:206.23776

MDL:MFCD28118636

CID:1988777

PubChem ID:11171763

benzyl 2,2-dimethyl-3-oxopropanoate Properties

Names and Identifiers

- benzyl 2-formyl-2-methylpropanoate
- Propanoic acid, 2,2-dimethyl-3-oxo-, phenylmethyl ester
- benzyl 2,2-dimethyl-3-oxopropanoate
- DA-35124
- A1-02940
- XDA51880
- Benzyl2,2-dimethyl-3-oxopropanoate
- benzyl-2,2-dimethyl-3-oxopropanoate
- Z1889887980
- EN300-187425
- GHICDGZYOXICST-UHFFFAOYSA-N
- AT13748
- SCHEMBL5001960
- AKOS028112095
- MFCD28118636
- AS-78073
- 97518-80-4
- Benzyl 2,2-dimethyl-3-oxopropanoate
- +Expand
- MDL： MFCD28118636
- InChIKey： GHICDGZYOXICST-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H14O3/c1-12(2,9-13)11(14)15-8-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3
- SMILES： CC(C)(C=O)C(=O)OCC1=CC=CC=C1

Computed Properties

Exact Mass: 206.094294304g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 5
Monoisotopic Mass: 206.094294304g/mol
Heavy Atom Count: 15
Complexity: 227
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.2
Topological Polar Surface Area: 43.4Å²

benzyl 2,2-dimethyl-3-oxopropanoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01BG1Q-100mg	benzyl 2,2-dimethyl-3-oxopropanoate	97518-80-4	95%	100mg	$392.00	2024-04-19
A2B Chem LLC	AW12830-100mg	benzyl 2,2-dimethyl-3-oxopropanoate	97518-80-4	95%	100mg	$346.00	2024-07-18
Aaron	AR01BGA2-100mg	benzyl 2,2-dimethyl-3-oxopropanoate	97518-80-4	95%	100mg	$202.00	2024-07-18
abcr	AB588740-100mg	Benzyl 2,2-dimethyl-3-oxopropanoate; .	97518-80-4		100mg	€562.50	2024-07-20
Ambeed	A1064081-100mg	Benzyl 2,2-dimethyl-3-oxopropanoate	97518-80-4	95+%	100mg	$158.0	2024-08-02
Enamine	EN300-187425-0.05g	benzyl 2,2-dimethyl-3-oxopropanoate	97518-80-4	95%	0.05g	$222.0	2023-09-18
eNovation Chemicals LLC	Y1015383-100mg	benzyl 2,2-dimethyl-3-oxopropanoate	97518-80-4	95+%	100mg	$300	2021-10-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBS2483-100mg	benzyl 2,2-dimethyl-3-oxopropanoate	97518-80-4	95%	100mg	￥1375.0
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B32355-250mg	Benzyl 2,2-dimethyl-3-oxopropanoate	97518-80-4	95%	250mg	¥2003.0	2024-07-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TN541-200mg	benzyl 2,2-dimethyl-3-oxopropanoate	97518-80-4	95+%	200mg	1896.0CNY

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97518-80-4 (benzyl 2,2-dimethyl-3-oxopropanoate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:97518-80-4)benzyl 2,2-dimethyl-3-oxopropanoate

Purity:99%/99%

Quantity:250mg/1g

Price($):227.0/529.0